N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-((4-oxo-1-(p-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-[[1-(4-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H17N7O2S3/c1-3-28-18-24-23-17(30-18)20-13(26)9-29-16-21-14-12(15(27)22-16)8-19-25(14)11-6-4-10(2)5-7-11/h4-8H,3,9H2,1-2H3,(H,20,23,26)(H,21,22,27)
• InChI Key: ZBULQKKPKDFRRK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CSC2=NC3=C(C=NN3C4=CC=C(C=C4)C)C(=O)N2
• Molecular Formula: C18H17N7O2S3
• Molecular Weight: 459.6 g/mol

Description

N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-((4-oxo-1-(p-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H17N7O2S3 and its molecular weight is 459.56. The purity is usually 95%.
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Scientific Research Applications

Insecticidal Applications A study highlighted the synthesis of novel heterocycles incorporating a thiadiazole moiety, including compounds structurally similar to the one , demonstrating insecticidal activity against the cotton leafworm, Spodoptera littoralis. This suggests potential agricultural applications for pest management (Fadda et al., 2017).

Antimicrobial Activity Research into 2-methyl-7-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-arylthiazolo[3,2-a]pyrimido[4,5-d]oxazin-4(5H)-one, a related compound, showed excellent biocidal properties against various bacteria and fungi, indicating its potential in developing new antimicrobial agents (Youssef et al., 2011).

Anticancer Research A series of thiadiazoles bearing pyrido[2,3-d]pyrimidinone moiety, structurally related to the compound , were synthesized and tested for their anti-breast cancer activity. Some compounds exhibited significant inhibitory effects, underscoring their potential in cancer treatment (Gomha et al., 2017).

Surface Active Agents The synthesis of polyfunctionally substituted heterocyclic compounds derived from similar thiadiazole compounds has been explored. These compounds were used to produce nonionic surface active agents, highlighting applications in materials science and industrial chemistry (El-Sayed et al., 2015).